
Comparative Performance of
Hexamethylenediamine-Based Polyamides in

Fiber Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexamethylenediamine

Cat. No.: B150038 Get Quote

A detailed guide for researchers and scientists on the performance characteristics of

Hexamethylenediamine-based polyamides, primarily Nylon 6,6, in comparison to other

relevant polyamide alternatives in fiber applications. This document provides quantitative data,

experimental methodologies, and visual representations of key concepts.

Introduction to Hexamethylenediamine-Based
Polyamides
Hexamethylenediamine-based polyamides, most notably Nylon 6,6 (PA66), are a cornerstone

of the synthetic fibers industry.[1] Nylon 6,6 is synthesized through the polycondensation of two

monomers: hexamethylenediamine and adipic acid, each contributing six carbon atoms to the

polymer backbone, hence the "6,6" designation.[2][3][4] This specific molecular structure

results in a highly crystalline polymer with strong hydrogen bonds between the amide linkages.

[5] These structural characteristics impart a unique combination of high mechanical strength,

excellent abrasion resistance, thermal stability, and durability, making Nylon 6,6 a preferred

material for demanding fiber applications.[1][6][7][8][9] Common applications range from

industrial products like tire cords, conveyor belts, and automotive airbags to consumer goods

such as carpets, apparel, and parachutes.[2][3][8]

The primary competitor to Nylon 6,6 in the polyamide fiber market is Nylon 6 (PA6), which is

produced from a single monomer, caprolactam.[2][4] While both are polyamides and share
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many properties, the differences in their chemical structures lead to significant variations in

their performance profiles.[4]

Comparative Analysis: Nylon 6,6 vs. Nylon 6
The choice between Nylon 6,6 and Nylon 6 often depends on the specific performance

requirements of the end-use application, balancing properties against cost.[4] Nylon 6 is

typically about 30% less expensive than Nylon 6,6.[10]

Nylon 6,6 generally exhibits superior mechanical properties compared to Nylon 6, particularly in

terms of tensile strength and stiffness, due to its more ordered molecular structure and higher

crystallinity.[5][7][11] This makes it more suitable for applications requiring high rigidity and

long-term load-bearing capabilities.[5] Conversely, Nylon 6 has a lower elastic modulus, which

provides softer, more flexible fabrics with better elastic recovery.[2] Under moist conditions,

Nylon 6 can show better impact strength.[12]

A key differentiator is abrasion resistance. The fibers of Nylon 6,6 are significantly more

resistant to abrasion, withstanding up to 60,000 cycles compared to 40,000 for Nylon 6.[2][3]

Thermal resistance is a critical advantage of Nylon 6,6. It has a higher melting point (250-

265°C) compared to Nylon 6 (215-220°C).[11] This superior heat resistance allows Nylon 6,6 to

maintain its structural integrity and strength at elevated temperatures.[7][8] For example, at

180°C, Nylon 6,6 retains a heat age strength of 11.5 kg, while Nylon 6's strength drops

dramatically to just 2.6 kg.[3] This makes Nylon 6,6 the clear choice for high-temperature

environments, such as in automotive engine components and industrial machinery.[2][5][7]

All polyamides absorb moisture from the environment due to their hydrophilic amide groups,

which can affect their dimensional stability and mechanical properties.[10][12][13] Nylon 6

generally has a higher rate of moisture absorption than Nylon 6,6.[5][7][10] At equilibrium under

standard atmospheric conditions (23°C, 60% RH), Nylon 6 absorbs about 3.5% moisture by

weight, whereas Nylon 6,6 absorbs around 2.5%.[13]

The lower moisture absorption of Nylon 6,6 contributes to better dimensional stability, making it

preferable for precision components where tight tolerances are critical.[5][7] However, one

study noted that while Nylon 6 absorbs more total moisture, its dimensional change between

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.derunnylon.com/News/comparing-nylon-6-and-nylon-66-yarn
https://www.derunnylon.com/News/comparing-nylon-6-and-nylon-66-yarn
https://www.essentracomponents.com/en-gb/news/solutions/wire-cable/the-differences-between-nylon-6-and-nylon-6-6
https://szoneierfabrics.com/nylon-66-vs-nylon-6-key-differences-for-industrial-applications/
https://www.ky-plastics.com/info/nylon-6-and-nylon-66-a-comparative-analysis-102810351.html
https://www.derunnylon.com/News/nylon-6-vs-nylon-66differencestructuremelting-point-explained
https://szoneierfabrics.com/nylon-66-vs-nylon-6-key-differences-for-industrial-applications/
https://www.rightonblackburns.co.uk/news/nylon-6-vs-nylon-66-differences-explained
https://www.ulprospector.com/knowledge/8404/pe-difference-between-nylon-6-and-nylon-66/
https://www.rightonblackburns.co.uk/news/nylon-6-vs-nylon-66-differences-explained
https://www.servicethread.com/blog/the-difference-between-nylon-6.6-and-nylon-6
https://www.derunnylon.com/News/nylon-6-vs-nylon-66differencestructuremelting-point-explained
https://www.ky-plastics.com/info/nylon-6-and-nylon-66-a-comparative-analysis-102810351.html
https://www.sinopecfiber.com/blog/nylon-66-fiber-strength-durability-and-versatility
https://www.servicethread.com/blog/the-difference-between-nylon-6.6-and-nylon-6
https://www.rightonblackburns.co.uk/news/nylon-6-vs-nylon-66-differences-explained
https://szoneierfabrics.com/nylon-66-vs-nylon-6-key-differences-for-industrial-applications/
https://www.ky-plastics.com/info/nylon-6-and-nylon-66-a-comparative-analysis-102810351.html
https://www.essentracomponents.com/en-gb/news/solutions/wire-cable/the-differences-between-nylon-6-and-nylon-6-6
https://www.ulprospector.com/knowledge/8404/pe-difference-between-nylon-6-and-nylon-66/
https://www.plastics.toray/de/technical/amilan/tec_003.html
https://szoneierfabrics.com/nylon-66-vs-nylon-6-key-differences-for-industrial-applications/
https://www.ky-plastics.com/info/nylon-6-and-nylon-66-a-comparative-analysis-102810351.html
https://www.essentracomponents.com/en-gb/news/solutions/wire-cable/the-differences-between-nylon-6-and-nylon-6-6
https://www.plastics.toray/de/technical/amilan/tec_003.html
https://szoneierfabrics.com/nylon-66-vs-nylon-6-key-differences-for-industrial-applications/
https://www.ky-plastics.com/info/nylon-6-and-nylon-66-a-comparative-analysis-102810351.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the dry-as-molded state and equilibrium at 50% relative humidity can be less than that of Nylon

66.[14]

Both polyamides offer good resistance to a wide range of chemicals, including oils, solvents,

and hydrocarbons.[4][6][15][16][17] However, Nylon 6,6 is reported to have better resistance to

acids and saturated calcium chloride.[2][7][18] Strong acids can cause degradation of the

polymer chain in both types of polyamides through hydrolysis.[19]

Performance of Reinforced Polyamides
To enhance mechanical and thermal properties, polyamides are often reinforced with glass

fibers. The addition of glass fibers significantly increases tensile strength, stiffness (flexural

modulus), and heat deflection temperature while reducing shrinkage and moisture-induced

dimensional changes.[10][20][21] For instance, adding 30% glass fibers to Nylon 6 can reduce

its molding shrinkage from 1.2% to 0.4%.[10] A PA66 composite with 25% glass fiber (PA66-

GF25) shows a tensile strength of 155-220 MPa and a heat deflection temperature of 210-

240°C, making it suitable as a metal replacement in many applications.[20][22]

Quantitative Data Presentation
The tables below summarize the key performance indicators for Nylon 6,6 and its alternatives.

Data is provided for both standard and glass-fiber reinforced grades.

Table 1: General and Thermal Properties of Polyamides
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Property
Test
Standard

Units Nylon 6 Nylon 6,6
Nylon 6,6
GF30

Density ISO 1183 g/cm³ ~1.20[11] ~1.15[11] ~1.42[22]

Melting Point ISO 11357 °C 215 - 220[11] 250 - 265[11] 260 - 265[20]

Heat

Deflection

Temp. (1.8

MPa)

ISO 75 °C ~60 ~80-100 210 - 240[20]

Continuous

Service

Temperature

- °F (°C) 200 (93)[18] 210 (99)[18]
>482 (>250)

[23]

Moisture

Absorption

(Equilibrium,

23°C, 60%

RH)

- % 3.5[13] 2.5[13] -

| Mould Shrinkage | ISO 294-4 | % | 0.8 - 1.2[10] | 1.2 - 1.5[10] | 0.5[22] |

Table 2: Mechanical Properties of Polyamides

Property
Test
Standard

Units Nylon 6 Nylon 6,6
Nylon 6,6
GF25

Nylon 6,6
GF50

Tensile
Strength

ISO 527 MPa 60 - 80 80 - 85
155 -
220[20]
[22]

215[23]

Elongation

at Break
ISO 527 % 50 - 150 50 - 100 10[22] 2[23]

Flexural

Modulus
ISO 178 GPa 2.2 - 2.8 2.8 - 3.1

8 - 15[20]

[22]
-

| Izod Notched Impact Strength | ISO 180 | kJ/m² | 5 - 10 | 4 - 6 | 10 - 17[20][22] | 14[23] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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